Cas no 1094346-10-7 (1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine)

• Product Name: 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine
• CAS No: 1094346-10-7
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5230429
• Update Time: 2026-03-07

1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine
• 1H-Benzimidazole-2-methanamine, 1-cyclopropyl-α-(1-methylethyl)-

• Inchi： 1S/C14H19N3/c1-9(2)13(15)14-16-11-5-3-4-6-12(11)17(14)10-7-8-10/h3-6,9-10,13H,7-8,15H2,1-2H3
• InChI Key： FSKXDVFVGQWCSA-UHFFFAOYSA-N
• SMILES： NC(C1N(C2CC2)C2=CC=CC=C2N=1)C(C)C

Additional information on 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine

Introduction to 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine (CAS No. 1094346-10-7) in Modern Chemical and Pharmaceutical Research

The compound 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine, identified by the CAS number 1094346-10-7, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, featuring a benzoimidazole core substituted with a cyclopropyl group and an amine side chain, has garnered attention due to its unique structural and functional properties. The benzoimidazole scaffold is well-documented for its role in various biological processes, making this compound a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the versatility of benzoimidazole derivatives in medicinal chemistry. The presence of the cyclopropyl group in this compound introduces steric hindrance, which can influence both its binding affinity and metabolic stability. This structural feature is particularly intriguing for the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The 2-methyl-propylamine moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacokinetic optimization.

In the realm of drug discovery, the benzoimidazole core has been extensively studied for its potential as an anti-inflammatory, antiviral, and anticancer agent. The substitution pattern in 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine may confer novel biological activities by modulating interactions with specific biological targets. For instance, modifications at the 2-position of the benzoimidazole ring have been shown to alter binding properties to proteins such as kinases and transcription factors. This compound's design aligns with current trends in medicinal chemistry, where rational structural modifications are employed to enhance efficacy and reduce off-target effects.

Advances in computational chemistry have enabled the prediction of biological activity with increasing accuracy. Molecular docking studies suggest that 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine may interact with a variety of protein targets, including those implicated in neurological disorders and metabolic diseases. The cyclopropyl group's ability to adopt multiple conformations could facilitate favorable interactions with binding pockets, while the amine side chain provides a hydrogen bonding network capable of stabilizing protein-ligand complexes.

The synthesis of this compound exemplifies the growing sophistication of organic chemistry techniques. Multi-step synthetic routes involving cyclization reactions and nucleophilic substitutions have been optimized to achieve high yields and purity. These methodologies are critical for producing complex molecules that mimic natural products or designed scaffolds. The scalability of these synthetic pathways is essential for transitioning from laboratory-scale research to industrial production, ensuring that promising candidates like 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine can be evaluated in preclinical studies.

In preclinical research, compounds such as this one are subjected to rigorous testing to assess their pharmacological profile. In vitro assays evaluate interactions with enzymes and receptors, while animal models provide insights into efficacy and toxicity. The benzoimidazole derivative's potential as a therapeutic agent is further supported by its ability to cross biological membranes due to its lipophilic nature. This property is crucial for drugs intended to reach intracellular targets or traverse blood-brain barriers.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine. Predictive models can screen vast chemical libraries, identifying molecules with optimal physicochemical properties and predicted biological activity. This approach has led to the discovery of novel therapeutics that might not have been identified through traditional screening methods alone.

Future directions in research may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity. Structural modifications could be tailored to improve binding affinity or reduce side effects observed in early-stage trials. Additionally, exploring derivatives with different substituents on the benzoimidazole ring may uncover new mechanisms of action or therapeutic applications.

The development of new pharmaceuticals relies heavily on collaboration across disciplines, including chemistry, biology, pharmacology, and computer science. The case of 1-(1-Cyclopropyl-1H-benzoimidazol-2-yl)-2-methyl-propylamine underscores the importance of interdisciplinary approaches in advancing medical science. By leveraging cutting-edge technologies and innovative methodologies, researchers can accelerate the translation of laboratory discoveries into tangible therapeutic benefits for patients worldwide.